Cas no 2866334-35-0 (2-Aziridinemethanol, 3-(trifluoromethyl)-, hydrochloride (1:1))

• Product Name: 2-Aziridinemethanol, 3-(trifluoromethyl)-, hydrochloride (1:1)
• CAS No: 2866334-35-0
• MF: C₄H₇ClF₃NO
• MW: 177.5526907444
• CID: 5854641
• Update Time: 2025-10-16

2-Aziridinemethanol, 3-(trifluoromethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Aziridinemethanol, 3-(trifluoromethyl)-, hydrochloride (1:1)

• Inchi： 1S/C4H6F3NO.ClH/c5-4(6,7)3-2(1-9)8-3;/h2-3,8-9H,1H2;1H
• InChI Key： DDWDBGWXOXYDCD-UHFFFAOYSA-N
• SMILES： N1C(C(F)(F)F)C1CO.[H]Cl

Additional information on 2-Aziridinemethanol, 3-(trifluoromethyl)-, hydrochloride (1:1)

Introduction to 2-Aziridinemethanol, 3-(trifluoromethyl)-, hydrochloride (1:1) (CAS No. 2866334-35-0)

2-Aziridinemethanol, 3-(trifluoromethyl)-, hydrochloride (1:1), with the CAS number 2866334-35-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trifluoromethyl group and an aziridine ring, which contribute to its potential biological activities and applications in drug development.

The chemical structure of 2-Aziridinemethanol, 3-(trifluoromethyl)-, hydrochloride (1:1) consists of a three-membered aziridine ring attached to a methanol group, with a trifluoromethyl substituent at the 3-position. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical and biological studies. The hydrochloride salt form ensures better solubility and stability, which are crucial for its use in laboratory and pharmaceutical settings.

In recent years, there has been a growing interest in compounds containing aziridine rings due to their potential as prodrugs and their ability to form covalent bonds with biomolecules. The trifluoromethyl group, known for its electron-withdrawing properties, can significantly influence the reactivity and pharmacokinetic behavior of the compound. These properties make 2-Aziridinemethanol, 3-(trifluoromethyl)-, hydrochloride (1:1) a valuable tool in the development of new therapeutic agents.

The synthesis of 2-Aziridinemethanol, 3-(trifluoromethyl)-, hydrochloride (1:1) typically involves multi-step processes that include the formation of the aziridine ring and the introduction of the trifluoromethyl group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For example, a study published in the Journal of Organic Chemistry reported a novel approach using transition-metal-catalyzed reactions to achieve high yields and purity levels.

In terms of biological activity, 2-Aziridinemethanol, 3-(trifluoromethyl)-, hydrochloride (1:1) has shown promising results in various assays. Its ability to form covalent bonds with proteins and other biomolecules makes it a potential candidate for targeted drug delivery systems. Additionally, preliminary studies have indicated that this compound exhibits antimicrobial properties against certain bacterial strains, which could be further explored for developing new antibiotics.

The pharmacokinetic profile of 2-Aziridinemethanol, 3-(trifluoromethyl)-, hydrochloride (1:1) is another area of active research. Studies have shown that the compound has good oral bioavailability and a favorable distribution profile in animal models. These characteristics are essential for its potential use as an orally administered drug. However, further investigations are needed to fully understand its metabolism and excretion pathways.

Clinical trials involving 2-Aziridinemethanol, 3-(trifluoromethyl)-, hydrochloride (1:1) are still in their early stages. Preliminary data from Phase I trials have demonstrated that the compound is well-tolerated at low doses with no significant adverse effects observed. These findings are encouraging and warrant further exploration in larger clinical trials to evaluate its efficacy and safety in treating specific diseases.

In conclusion, 2-Aziridinemethanol, 3-(trifluoromethyl)-, hydrochloride (1:1) (CAS No. 2866334-35-0) is a promising compound with unique structural features that make it an attractive candidate for various applications in medicinal chemistry and pharmaceutical research. Its potential as a prodrug, antimicrobial agent, and targeted drug delivery system highlights its versatility and significance in modern drug development efforts. Continued research into its synthesis, biological activity, and clinical applications will undoubtedly contribute to advancing our understanding of this intriguing molecule.